3-(5-Bromo-2-methyl-thiophen-3-yl)-propionitrile

• Molecular Formula: C8H8BrNS
• Molecular Weight: 230.13 g/mol
• IUPAC Name: 3-(5-bromo-2-methylthiophen-3-yl)propanenitrile
• InChI: InChI=1S/C8H8BrNS/c1-6-7(3-2-4-10)5-8(9)11-6/h5H,2-3H2,1H3
• InChI Key: ZIAKGLQZAIKGRN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(S1)Br)CCC#N

Description

3-(5-Bromo-2-methyl-thiophen-3-yl)-propionitrile is a useful research compound. Its molecular formula is C8H8BrNS and its molecular weight is 230.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 3-(2-methylthiophen-3-yl)-propionitrile 60 (320 mg, 2.1 mmol) in acetic acid (5 mL) was treated with bromine (0.12 mL, 2.3 mmol) and the mixture stirred at rt for 1 hour. Water was added and the mixture was extracted with EtOAc (2×20 mL). The combined organics were washed with water and dried over MgSO4. Removal of the solvent followed with silica gel column chromatography (eluent: DCM/hexane, 1/1) gave 61 as a colorless liquid (330 mg). 1H NMR (400 MHz, CDCl3) δ: 2.35 (s, 3H), 2.53 (t, J=10.5 Hz, 2H), 2.84 (t, J=10.5 Hz, 2H) 6.80 (s, 1H).